(6-Aminopyrimidin-4-yl)methanol

• IUPAC Name: (6-aminopyrimidin-4-yl)methanol
• InChI: InChI=1S/C5H7N3O/c6-5-1-4(2-9)7-3-8-5/h1,3,9H,2H2,(H2,6,7,8)
• InChI Key: SVEGLLJWLCMNJE-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=CN=C1N)CO
• Molecular Formula: C5H7N3O
• Molecular Weight: 125.13 g/mol
• CAS RN: 436851-94-4

Description

“(6-Aminopyrimidin-4-yl)methanol” is an organic compound with the molecular formula C5H7N3O. It has a molecular weight of 125.13.

Molecular Structure Analysis

The InChI code for “(6-Aminopyrimidin-4-yl)methanol” is 1S/C5H7N3O/c6-5-1-4(2-9)7-3-8-5/h1,3,9H,2H2,(H2,6,7,8). This indicates the presence of 5 carbon atoms, 7 hydrogen atoms, 3 nitrogen atoms, and 1 oxygen atom in the molecule.

Physical And Chemical Properties Analysis

“(6-Aminopyrimidin-4-yl)methanol” has a molecular weight of 125.13. The compound’s InChI code is 1S/C5H7N3O/c6-5-1-4(2-9)7-3-8-5/h1,3,9H,2H2,(H2,6,7,8).

Scientific Research Applications

Pharmaceutical Reference Standards

. This ensures the accuracy and consistency of analytical methods used to assess the quality of pharmaceutical products.

Synthetic Chemistry

. These derivatives are crucial for creating a wide range of pharmacologically active molecules.

Anticancer Research

. It’s a key component in drugs that target various cancer pathways.

Antimicrobial and Antifungal Applications

. This makes (6-Aminopyrimidin-4-yl)methanol valuable for developing new treatments against infectious diseases.

Cardiovascular Therapeutics

. These medications help manage blood pressure and prevent heart-related complications.

Neuroprotection and Ocular Therapies

. They may protect retinal ganglion cells and promote vascular relaxation in the eye.

Anti-Inflammatory and Analgesic Research

.

Antidiabetic Drug Development

. They may function as DPP-IV inhibitors or modulate other targets relevant to diabetes treatment.

Safety and Hazards

The safety information for “(6-Aminopyrimidin-4-yl)methanol” indicates that it is an irritant. The MSDS (Material Safety Data Sheet) for this compound can be found online.

Mechanism of Action

Target of Action

Similar compounds have been found to interact with multiple receptors , suggesting that (6-Aminopyrimidin-4-yl)methanol may also have multiple targets.

Mode of Action

It’s known that the compound exhibits amino and hydroxyl functionalities, which could potentially interact with its targets and induce changes.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For (6-Aminopyrimidin-4-yl)methanol, it has been studied for its effects on ecosystems and its potential role in pollution management. It is known to have low toxicity to aquatic organisms and may be useful in the treatment of contaminated water.

Synthesis routes and methods I

Procedure details

To a solution of tert-butyl 6-(methoxymethyl)pyrimidin-4-ylcarbamate (100 mg, 0.42 mmole) in CH2Cl2 (2 mL) was added BBr3 (2.1 mL, 1M solution in CH2Cl2, 2.1 mmole) dropwise at −20° C. After 1.5 hours, the mixture was quenched with MeOH and concentrated. The solid was taken up in MeOH and concentrated (2×) and dried in vacuo to give the title compound as a tan solid. 1H-NMR (300 MHz, d6-DMSO) δ 8.63 (s, 1H), 6.64 (s, 1H), 4.50 (s, 2H).

Synthesis routes and methods II

Procedure details

To a stirred solution of methyl 6-aminopyrimidine-4-carboxylate (2.0 g, 13 mmol) in MeOH (20 mL) at 25° C., was added LiBH4 (0.85 g, 39 mmol). After addition, the resulting mixture was allowed to stir at 70° C. for 16 hours. TLC indicated the starting material was consumed completely at this point. Solvents were removed under reduced pressure and the residue was purified via chromatography column on silica gel eluting with a 5% gradient of methanol in dichloromethane to give the desired alcohol as pale yellow oil (1.0 g, 61% yield). LCMS (ESI) m/z: 126.1 [M+H+].

Synthesis routes and methods III

Procedure details

Concentrated hydrochloric acid (0.80 mL) was added to a solution of tert-butyl-6-(hydroxymethyl)pyrimidin-4-ylcarbamate (0.50 g, 2.2 mmol) in MeOH (10 mL). The reaction was stirred at 25° C. for 1 hour and then concentrated under reduced pressure to give the desired compound (0.50 g) as a pale yellow solid, which was used in the next step without further purification. LCMS (ESI) m/z: 126.0 [M+H+].